Cas no 1340076-32-5 (1-methyl-3-(propan-2-yl)-5-(pyrrolidin-3-yl)-1H-1,2,4-triazole)

• Product Name: 1-methyl-3-(propan-2-yl)-5-(pyrrolidin-3-yl)-1H-1,2,4-triazole
• CAS No: 1340076-32-5
• MF: C₁₀H₁₈N₄
• MW: 194.276721477509
• MDL: MFCD17272772
• CID: 5606617
• PubChem ID: 63032370
• Update Time: 2025-05-22

1-methyl-3-(propan-2-yl)-5-(pyrrolidin-3-yl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• EN300-904957
• 1340076-32-5
• 1-methyl-3-(propan-2-yl)-5-(pyrrolidin-3-yl)-1H-1,2,4-triazole

• MDL： MFCD17272772
• Inchi： 1S/C10H18N4/c1-7(2)9-12-10(14(3)13-9)8-4-5-11-6-8/h7-8,11H,4-6H2,1-3H3
• InChI Key： BPSJEZDQIIFCLC-UHFFFAOYSA-N
• SMILES： N1CCC(C2=NC(C(C)C)=NN2C)C1

Computed Properties

• Exact Mass: 194.153146591g/mol
• Monoisotopic Mass: 194.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 42.7Ų

Additional information on 1-methyl-3-(propan-2-yl)-5-(pyrrolidin-3-yl)-1H-1,2,4-triazole

Comprehensive Overview of 1-methyl-3-(propan-2-yl)-5-(pyrrolidin-3-yl)-1H-1,2,4-triazole (CAS No. 1340076-32-5)

The compound 1-methyl-3-(propan-2-yl)-5-(pyrrolidin-3-yl)-1H-1,2,4-triazole, identified by its CAS number 1340076-32-5, is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a 1,2,4-triazole core and a pyrrolidin-3-yl substituent, make it a versatile scaffold for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive agent due to its ability to interact with various biological targets, such as enzymes and receptors.

In recent years, the demand for novel triazole derivatives has surged, driven by their broad-spectrum applications in medicinal chemistry. The 1-methyl-3-(propan-2-yl)-5-(pyrrolidin-3-yl)-1H-1,2,4-triazole structure is often explored for its potential in treating neurological disorders, given the pyrrolidine moiety's role in modulating central nervous system (CNS) activity. Additionally, its isopropyl group enhances lipophilicity, which is crucial for improving drug bioavailability—a hot topic in modern pharmacology.

From a synthetic chemistry perspective, the compound's CAS No. 1340076-32-5 is frequently searched in academic databases and patent literature. Its synthesis typically involves multi-step reactions, including cyclization and functional group transformations, which are of interest to organic chemists. The growing popularity of click chemistry and catalysis has further highlighted the relevance of such triazole-based compounds in green chemistry initiatives.

Another area of interest is the compound's potential role in agrochemical innovation. With increasing global focus on sustainable farming, researchers are investigating 1-methyl-3-(propan-2-yl)-5-(pyrrolidin-3-yl)-1H-1,2,4-triazole as a precursor for eco-friendly pesticides or growth regulators. Its structural flexibility allows for modifications that can target specific plant pathogens while minimizing environmental impact—a key concern among regulators and consumers alike.

In material science, the 1,2,4-triazole ring system is valued for its thermal stability and electronic properties. This makes CAS 1340076-32-5 a candidate for developing advanced polymers or conductive materials, aligning with trends in renewable energy and electronics miniaturization. Searches for "triazole-based materials" or "heterocyclic compounds for energy storage" often lead to discussions about derivatives like this one.

To summarize, 1-methyl-3-(propan-2-yl)-5-(pyrrolidin-3-yl)-1H-1,2,4-triazole represents a multifaceted compound with applications spanning pharmaceuticals, agriculture, and advanced materials. Its CAS No. 1340076-32-5 serves as a critical identifier for researchers navigating the expanding landscape of nitrogen-containing heterocycles. As scientific inquiries into sustainable chemistry and targeted therapies grow, this compound is poised to remain a subject of intense study and innovation.